Cas no 1804701-80-1 (2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804701-80-1
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4846853
• Update Time: 2025-11-02

2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5N/c8-5-4(7(11,12)13)1-3(2-14-5)6(9)10/h1-2,6H
• InChI Key： GWMKNOXJZBMAPI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804701-80-1)

2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804701-80-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine core substituted with bromo, difluoromethyl, and trifluoromethyl groups, exhibits remarkable chemical properties that make it invaluable for advanced synthetic applications. Its molecular structure, featuring both fluorine and bromine substituents, contributes to its reactivity and versatility in cross-coupling reactions, a topic frequently searched by researchers in organic synthesis.

The growing interest in fluorinated pyridines like 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is driven by their potential in drug discovery and development. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key factors in modern medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of such building blocks, as they are frequently used in the synthesis of kinase inhibitors and other bioactive molecules. Searches for "fluorinated pyridine derivatives in drug discovery" or "CAS 1804701-80-1 applications" reflect this demand.

In agrochemical research, 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine serves as a precursor for novel pesticides and herbicides. The trifluoromethyl group, in particular, is known to improve the lipophilicity and environmental persistence of agrochemicals, a feature often explored in sustainable farming solutions. Queries such as "role of fluorinated compounds in crop protection" align with industry efforts to develop greener alternatives with reduced ecological impact.

From a synthetic chemistry perspective, the bromo substituent in this compound enables versatile functionalization via palladium-catalyzed couplings (e.g., Suzuki or Buchwald-Hartwig reactions), a technique widely discussed in academic forums and patent literature. Researchers investigating "pyridine bromination strategies" or "cross-coupling with fluorinated pyridines" will find this compound particularly relevant. Its stability under various reaction conditions further enhances its utility in multi-step syntheses.

The commercial availability of CAS 1804701-80-1 has also spurred interest in material science, where fluorinated aromatic compounds contribute to the development of liquid crystals, OLED materials, and specialty polymers. With the rise of flexible electronics and energy-efficient displays, searches for "fluorinated pyridines in optoelectronics" underscore the compound’s interdisciplinary appeal.

Quality control and scalability are critical considerations for industrial applications of 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, while scalable synthetic routes—often a focus of process chemistry studies—address cost-effectiveness. FAQs like "how to synthesize fluorinated pyridines at scale" or "analytical methods for halogenated pyridines" reflect practical challenges faced by manufacturers.

In summary, 2-Bromo-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804701-80-1) represents a cornerstone in modern synthetic chemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile continue to inspire innovations across scientific disciplines, making it a subject of enduring relevance in both academic and industrial settings.